Cas no 357315-85-6 ((E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyano-N-(2,4-dimethylphenyl)prop-2-enamide)

• Product Name: (E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyano-N-(2,4-dimethylphenyl)prop-2-enamide
• CAS No: 357315-85-6
• MF: C₂₆H₂₃ClN₂O₃
• MW: 446.925425767899
• CID: 5453980
• PubChem ID: 2402228
• Update Time: 2025-06-10

(E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyano-N-(2,4-dimethylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-[4-[(4-Chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyano-N-(2,4-dimethylphenyl)-2-propenamide
• 357315-85-6
• (E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyano-N-(2,4-dimethylphenyl)prop-2-enamide
• EN300-26593528
• 3-{4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(2,4-dimethylphenyl)prop-2-enamide
• Z44333578
• AKOS001042882

• Inchi： 1S/C26H23ClN2O3/c1-17-4-10-23(18(2)12-17)29-26(30)21(15-28)13-20-7-11-24(25(14-20)31-3)32-16-19-5-8-22(27)9-6-19/h4-14H,16H2,1-3H3,(H,29,30)/b21-13+
• InChI Key： VRIFUZRCFNWZTM-FYJGNVAPSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CC(/C=C(\C#N)/C(NC2C=CC(C)=CC=2C)=O)=CC=1OC

Computed Properties

• Exact Mass: 446.1397203g/mol
• Monoisotopic Mass: 446.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 654.3±55.0 °C(Predicted)
• pka: 10.91±0.70(Predicted)

Additional information on (E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyano-N-(2,4-dimethylphenyl)prop-2-enamide

(E)-3-[4-[(4-Chlorophenyl)Methoxy]-3-MethoxyPhenyl]-2-Cyano-N-(2,4-DimethylPhenyl)Prop-2-Enamide (CAS No: 357315-85-6)

The compound (E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyano-N-(2,4-dimethylphenyl)prop-2-enamide (CAS No: 357315-85-6) is a highly specialized organic molecule with a complex structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate aromatic system, featuring multiple substituents that contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly due to their ability to modulate specific biological pathways. The presence of a cyano group (-CN) and an amide functional group in the molecule suggests potential interactions with biological targets, such as enzymes or receptors. Additionally, the substitution pattern on the aromatic rings—specifically the methoxy (OCH₃) and chlorophenyl groups—plays a significant role in determining the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

One of the key features of this compound is its stereochemistry, as indicated by the (E) designation in its name. This refers to the configuration of the double bond in the prop-2-enamide moiety. The (E) configuration ensures a specific spatial arrangement of substituents, which can influence both the physical properties of the molecule and its biological activity. Recent research has emphasized the importance of stereochemistry in drug design, as it can significantly affect the efficacy and safety profile of a compound.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, coupling reactions, and possibly enamine chemistry. The construction of such a complex molecule requires precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which could be invaluable for preclinical studies.

In terms of applications, this compound has shown promise in preliminary studies as a potential lead molecule for treating various diseases. For instance, its ability to inhibit certain kinases or modulate receptor activity makes it a candidate for anti-cancer or anti-inflammatory therapies. Furthermore, its unique electronic properties could also make it suitable for use in advanced materials, such as organic semiconductors or sensors.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying biodegradation mechanisms and evaluating the persistence of such compounds in different environmental matrices. This information is essential for ensuring sustainable practices in chemical manufacturing and disposal.

In conclusion, (E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyano-N-(2,4-dimethylphenyl)prop-2-enamide (CAS No: 357315-85-6) represents a cutting-edge example of modern organic chemistry. Its complex structure and functional groups endow it with unique properties that make it a valuable candidate for diverse applications across multiple disciplines. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.